N-benzyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-benzyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C19H19NO2/c1-13-8-14(2)19-16(12-22-17(19)9-13)10-18(21)20-11-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,20,21)
• InChI Key: QEYJCMUKAMEUOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C2CC(=O)NCC3=CC=CC=C3)C
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

“N-benzyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide” is a complex organic compound. It has a benzofuran core, which is a heterocyclic compound made of fused benzene and furan rings.

Scientific Research Applications

Antitumor Activity

Benzofuran derivatives, including N-benzyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide , exhibit potent antitumor properties. Researchers have investigated their effects on cancer cell lines, revealing promising results. .

Antibacterial Properties

Benzofuran compounds often possess antibacterial activity. .

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. Some benzofuran derivatives exhibit anti-inflammatory properties by modulating inflammatory pathways. .

Neuroprotective Applications

Given the prevalence of neurodegenerative disorders, compounds with neuroprotective effects are highly sought after. .

Antiviral Activity

Certain benzofuran derivatives demonstrate antiviral effects. .

Drug Scaffold Development

Benzofuran compounds serve as valuable scaffolds for drug design. .

Mechanism of Action

Target of Action

Compounds containing benzofuran rings have been found to exhibit various biological activities . Therefore, it is plausible that this compound may interact with multiple targets, depending on its specific structure and functional groups.

Mode of Action

Benzofuran-containing compounds are known to interact with their targets through various mechanisms, including free radical reactions . For instance, N-bromosuccinimide (NBS) can initiate a free radical reaction, leading to the formation of succinimide and a benzylic radical . This radical can then react with NBS to form a brominated compound .

Biochemical Pathways

Benzofuran-containing compounds are known to be involved in various biochemical processes . For instance, they can participate in reactions at the benzylic position, which can be resonance stabilized . This suggests that the compound might interact with biochemical pathways involving resonance-stabilized intermediates.

Result of Action

Benzofuran-containing compounds have been found to exhibit various biological activities , suggesting that this compound may have diverse molecular and cellular effects.